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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) from the manufacturer. Always refer to the
manufacturer-provided SDS for the most current and comprehensive safety information.

Introduction

4-Methyl-2-hexanol (CAS No. 2313-61-3) is a branched-chain aliphatic alcohol. Its structural
features and chemical properties necessitate a thorough understanding of its potential hazards
and the implementation of appropriate safety protocols in a laboratory or industrial setting. This
guide provides an in-depth overview of the safety and handling precautions for 4-Methyl-2-
hexanol, tailored for professionals in research and drug development.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. The following table summarizes the key properties of 4-Methyl-2-hexanol.
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Property Value Reference
Molecular Formula C7H160 [1112]
Molecular Weight 116.20 g/mol [1][3]
Appearance Colorless, clear liquid [4]

Boiling Point 152.7 °C at 760 mmHg [1]

Melting Point -30.45 °C (estimate) [2]

Flash Point 51.6 °C [1114]
Density 0.816 g/cm? [1]

Vapor Pressure

1.28 mmHg at 25 °C

[1]

Water Solubility

4725 mg/L at 25 °C

(estimated)

[4]

logP (Octanol/Water Partition

Coefficient)

1.80340

[1]

Refractive Index

1.418

[1]

Hazard Identification and Classification

Based on available Safety Data Sheets, 4-Methyl-2-hexanol is classified as a flammable

liquid.

Hazard Class

Hazard Statement

Flammable liquids (Category 3)

H226

: Flammable liquid and vapor

Note: While some sources did not find GHS classification information, the flammaubility is a

consistently reported hazard.[4][5][6]

Toxicological Data
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Comprehensive toxicological data for 4-Methyl-2-hexanol is not readily available in the public
domain. Therefore, data for a structurally similar compound, 4-Methyl-2-pentanol (CAS No.
108-11-2), is presented below for reference. It is crucial to handle 4-Methyl-2-hexanol with the
assumption that it may have a similar toxicological profile until specific data becomes available.

Toxicity Data for 4-Methyl-2-pentanol (CAS No. 108-11-2) - For Reference Only

Endpoint Species Route Value Reference
Acute Oral
L Rat Oral 2260 mg/kg bw [7]
Toxicity (LD50)
Acute Dermal )
o Rabbit Dermal 2870 mg/kg bw [7]
Toxicity (LD50)
Acute Inhalation . >16 mg/L (4
. Rat Inhalation [7]
Toxicity (LC50) hours)

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemicals are provided by
organizations such as the Organisation for Economic Co-operation and Development (OECD).
The following is a summary of a key experimental protocol relevant to assessing the acute oral
toxicity of a substance like 4-Methyl-2-hexanol.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

Objective: To identify the dose of a substance that causes signs of toxicity without causing

mortality.
Methodology:

» Sighting Study: A single animal is dosed at a level expected to produce some signs of
toxicity. The starting dose is selected based on available information on structurally related
compounds.

e Main Study:
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[e]

Groups of animals of a single sex (typically female rats) are dosed in a stepwise
procedure using fixed doses (e.g., 5, 50, 300, 2000 mg/kg).

[e]

The substance is administered orally by gavage.

o

Animals are fasted before dosing.

[¢]

A total of five animals are typically used for each dose level showing signs of toxicity.

e Observations:

o Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and changes in body weight.

o Observations are conducted for at least 14 days after administration.

o Endpoint: The study allows for the classification of the substance according to the Globally
Harmonised System (GHS) for acute oral toxicity.

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure.

Protection Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.[6]

Chemical-resistant gloves (e.qg., nitrile rubber),
and a lab coat.[5][6]

Skin Protection

Use in a well-ventilated area. If vapor
Respiratory Protection concentrations are high, use a NIOSH-approved

respirator with an organic vapor cartridge.[6]

Handling and Storage
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e Handling: Keep away from heat, sparks, and open flames.[5][6] Ground and bond containers

when transferring material to prevent static discharge.[5] Use only non-sparking tools.[5]

Avoid breathing vapor or mist.[6] Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5][6]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[5]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures
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o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Containment and Cleaning Up: Contain spillage, and then collect with a non-
combustible absorbent material, (e.g., sand, earth, diatomaceous earth, vermiculite) and
place in a container for disposal according to local / national regulations.

Visualizations
Experimental Workflow: Acute Oral Toxicity (OECD 420)
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Workflow for Acute Oral Toxicity Testing (OECD 420)

vy

Sighting Study:
Dose one animal at a selected starting dose

:

Observe for signs of toxicity

l

Main Study:
Select appropriate starting dose based on sighting study

' ;

Dose a group of animals (typically 5 females) at the selected fixed dose

l A
Observe for 14 days:
- Mortality

- Clinical signs
- Body weight changes

Dose next group at a lower fixed dose

Toxicity Evident?

No

4

Classify substance according to GHS based on results Dose next group at a higher fixed dose

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 420).
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Logical Relationship: Safety and Handling Decision
Process

Decision Process for Safe Handling of 4-Methyl-2-hexanol

Task: Handling 4-Methyl-2-hexanol

Assess Hazards:
- Flammable liquid
- Potential for toxicity (refer to analog data)

:

Select Appropriate PPE:
- Safety glasses/goggles
- Chemical-resistant gloves
- Lab coat

l

Prepare Work Area:
- Ensure good ventilation
- Remove ignition sources
- Locate safety equipment (fire extinguisher, spill kit, eyewash)

|

Perform Handling Procedure:
- Use non-sparking tools
- Ground equipment
- Avoid vapor inhalation

l

Spill or Exposure Occurs?

Yes

Follow Emergency Procedures:
- First Aid No

- Spill Cleanup

v

Dispose of Waste Properly

l

Store in a cool, dry, well-ventilated area in a tightly sealed container

Task Complete
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Caption: Decision Process for Safe Handling of 4-Methyl-2-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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